1-(3,4-difluorobenzoyl)-2,6-dimethylpiperidine

• IUPAC Name: (3,4-difluorophenyl)-(2,6-dimethylpiperidin-1-yl)methanone
• InChI: InChI=1S/C14H17F2NO/c1-9-4-3-5-10(2)17(9)14(18)11-6-7-12(15)13(16)8-11/h6-10H,3-5H2,1-2H3
• InChI Key: JRQUNGVAXKORDD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)C2=CC(=C(C=C2)F)F)C
• Molecular Formula: C14H17F2NO
• Molecular Weight: 253.29 g/mol

Description

1-(3,4-difluorobenzoyl)-2,6-dimethylpiperidine, also known as DFMDP, is a chemical compound that has been extensively studied for its potential use in scientific research. DFMDP is a piperidine derivative that has shown promise in a variety of applications, including as a tool for studying the mechanisms of various biological processes.

Mechanism of Action

The mechanism of action of 1-(3,4-difluorobenzoyl)-2,6-dimethylpiperidine involves its ability to bind to the active site of acetylcholinesterase, blocking its activity and leading to an accumulation of acetylcholine in the brain. This increased signaling can have a variety of effects on brain function, including improvements in memory and cognitive function.
Biochemical and Physiological Effects:
In addition to its effects on acetylcholinesterase, 1-(3,4-difluorobenzoyl)-2,6-dimethylpiperidine has also been shown to have activity as a modulator of the GABA-A receptor, which is involved in the regulation of inhibitory signaling in the brain. This activity may contribute to the compound's effects on cognitive function and memory.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3,4-difluorobenzoyl)-2,6-dimethylpiperidine as a tool for scientific research is its ability to selectively target specific biological processes, such as acetylcholinesterase activity. This specificity can allow researchers to study the effects of these processes in isolation, without interference from other factors. However, one limitation of 1-(3,4-difluorobenzoyl)-2,6-dimethylpiperidine is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 1-(3,4-difluorobenzoyl)-2,6-dimethylpiperidine. One area of interest is the development of new compounds based on the structure of 1-(3,4-difluorobenzoyl)-2,6-dimethylpiperidine, with improved selectivity and reduced toxicity. Additionally, further research is needed to fully understand the mechanisms of action of 1-(3,4-difluorobenzoyl)-2,6-dimethylpiperidine and its effects on brain function, which could lead to new insights into the treatment of neurological disorders.

Synthesis Methods

The synthesis of 1-(3,4-difluorobenzoyl)-2,6-dimethylpiperidine involves several steps, including the reaction of 3,4-difluorobenzoyl chloride with 2,6-dimethylpiperidine in the presence of a base such as triethylamine. The resulting product is then purified through a series of chromatographic steps to obtain the final compound.

Scientific Research Applications

1-(3,4-difluorobenzoyl)-2,6-dimethylpiperidine has been used in a variety of scientific research applications, including as a tool for studying the mechanisms of various biological processes. It has been shown to have activity as a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine in the brain. This activity has led to interest in 1-(3,4-difluorobenzoyl)-2,6-dimethylpiperidine as a potential treatment for Alzheimer's disease and other conditions that involve a breakdown in cholinergic signaling.